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Compound of Interest

Compound Name: Lonazolac

Cat. No.: B1214889 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical compounds is a cornerstone of laboratory safety and environmental stewardship.

This guide provides essential, step-by-step procedures for the proper disposal of Lonazolac, a

non-steroidal anti-inflammatory drug (NSAID). Adherence to these protocols is critical for

ensuring operational safety, maintaining regulatory compliance, and minimizing the ecological

footprint of pharmaceutical research.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Lonazolac with appropriate

care. While specific hazard information for Lonazolac is not extensively detailed in readily

available safety data sheets[1], general best practices for handling pharmaceutical compounds

should be strictly followed. This includes wearing standard personal protective equipment

(PPE) such as laboratory coats, gloves, and safety glasses to prevent skin and eye contact[2]

[3]. All personnel handling hazardous drug waste must receive training on appropriate

procedures to protect themselves and the environment.[4]

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste, including Lonazolac, is regulated by various agencies

to protect public health and the environment.[5] In the United States, the Environmental

Protection Agency (EPA) sets guidelines for hazardous waste management under the

Resource Conservation and Recovery Act (RCRA). Additionally, state regulations, which may

be more stringent than federal laws, must be followed. A key EPA regulation, Subpart P,
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specifically addresses the management of hazardous waste pharmaceuticals by healthcare

facilities and prohibits the flushing of these substances down drains.

Step-by-Step Disposal Protocol for Lonazolac
The primary goal of proper disposal is to prevent the release of active pharmaceutical

ingredients into the environment, particularly waterways, where they can have adverse

ecological effects.

1. Preferred Disposal Method: Drug Take-Back Programs

The most secure and environmentally sound method for disposing of unwanted or expired

Lonazolac is through a certified drug take-back program. These programs are designed to

safely manage and destroy pharmaceuticals.

2. On-Site Disposal Procedure (When Take-Back Programs are Unavailable)

If a take-back program is not accessible, the following on-site disposal protocol should be

implemented:

Step 1: Do Not Dispose Down the Drain. Under no circumstances should Lonazolac be

flushed down the toilet or washed down the sink. Wastewater treatment facilities are often

unable to completely remove pharmaceutical compounds, leading to water contamination.

Step 2: Render the Compound Unusable. To prevent accidental ingestion or diversion, the

Lonazolac should be rendered unusable. For solid forms (powders, tablets, or capsules),

mix the compound with an unpalatable substance such as used coffee grounds, dirt, or cat

litter. A small amount of water can be added to help dissolve the material.

Step 3: Contain and Seal. Place the mixture in a sealable container, such as a plastic bag or

a non-descript container with a secure lid, to prevent leakage.

Step 4: Dispose of in Municipal Solid Waste. The sealed container can then be placed in the

regular laboratory or municipal trash. Be sure to remove or obscure any personal or

confidential information from the original container.
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Step 5: Bulk Quantities and Incineration. For bulk quantities of Lonazolac, disposal via a

licensed hazardous waste disposal company is required. The recommended method of

destruction for pharmaceutical waste is high-temperature incineration at a permitted facility.

Quantitative Data: Properties of Lonazolac
For reference and risk assessment, the following table summarizes key quantitative data for

Lonazolac and its calcium salt.

Property Lonazolac Lonazolac Calcium

CAS Registry Number 53808-88-1 75821-71-5

Molecular Formula C17H13ClN2O2 C34H24CaCl2N4O4

Molecular Weight 312.75 g/mol 663.56 g/mol

Melting Point 150-151°C 270-290°C (decomposes)

pKa 4.3 Not Available

Oral LD50 (male mice) 670 mg/kg Not Available

Oral LD50 (female mice) 845 mg/kg Not Available

Oral LD50 (male rats) 730 mg/kg Not Available

Oral LD50 (female rats) 1000 mg/kg Not Available

Intravenous LD50 (male mice) 195 mg/kg Not Available

Intravenous LD50 (male rats) 165 mg/kg Not Available

Lonazolac Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Lonazolac, ensuring a logical and compliant approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1214889?utm_src=pdf-custom-synthesis
https://www.targetmol.com/attachment/sds/85096599-3B08-4B16-A0D2-2702F014EB44/T27844
https://static.cymitquimica.com/products/45/pdf/sds-1598755.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_and_Environment_Proper_Disposal_of_Caprazol_Lansoprazole.pdf
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.benchchem.com/product/b1214889#lonazolac-proper-disposal-procedures
https://www.benchchem.com/product/b1214889#lonazolac-proper-disposal-procedures
https://www.benchchem.com/product/b1214889#lonazolac-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1214889?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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